N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H16N2O2S2/c1-18-6-11(9-2-3-9)15-13(17)12-8-20-14(16-12)10-4-5-19-7-10/h4-5,7-9,11H,2-3,6H2,1H3,(H,15,17)
• InChI Key: NUDJPSASGMLFKB-UHFFFAOYSA-N
• Canonical SMILES: COCC(C1CC1)NC(=O)C2=CSC(=N2)C3=CSC=C3
• Molecular Formula: C14H16N2O2S2
• Molecular Weight: 308.4 g/mol

Description

N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is a complex organic compound characterized by its unique structure, which includes a cyclopropyl group, a methoxyethyl chain, and a thiophene ring fused with a thiazole ring. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide typically involves multiple steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized via the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Introduction of the Thiophene Ring: The thiophene ring can be introduced through a palladium-catalyzed cross-coupling reaction, such as the Suzuki or Stille coupling.

Attachment of the Cyclopropyl and Methoxyethyl Groups: These groups can be introduced via nucleophilic substitution reactions, where the appropriate alkyl halides react with the thiazole-thiophene intermediate.

Formation of the Carboxamide Group: The final step involves the formation of the carboxamide group through the reaction of the intermediate with an appropriate amine under amide bond-forming conditions, such as using carbodiimides or other coupling agents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to multi-kilogram quantities.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carboxamide group, potentially converting it to an amine.

Substitution: The methoxyethyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or borane (BH3) can be used.

Substitution: Nucleophiles like amines, thiols, or alcohols can be used in substitution reactions, often under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its structure suggests it could interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicinal chemistry, N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is investigated for its potential therapeutic properties. It may exhibit activities such as anti-inflammatory, antimicrobial, or anticancer effects, depending on its interaction with biological targets.

Industry

In the industrial sector, this compound could be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(1-cyclopropyl-2-methoxyethyl)-2,2-dimethylthietan-3-amine
• N-(1-Cyclopropyl-2-methoxyethyl)-N-propylthiourea

Uniqueness

Compared to similar compounds, N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is unique due to the presence of both the thiophene and thiazole rings, which can confer distinct electronic and steric properties. These features may enhance its biological activity and specificity, making it a valuable compound for further research and development.

This detailed overview provides a comprehensive understanding of N-(1-cyclopropyl-2-methoxyethyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide, highlighting its synthesis, reactions, applications, and unique characteristics